Cas no 2034467-60-0 (N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide)

• Product name: N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide
• CAS No: 2034467-60-0
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5379057

N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)thiophene-3-carboxamide
• N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide

• Inchi： 1S/C18H13N3O2S/c1-11-14(20-16(22)13-7-8-24-10-13)9-15-18(19-11)23-17(21-15)12-5-3-2-4-6-12/h2-10H,1H3,(H,20,22)
• InChI Key： CDKARLNNVOXCFS-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=C(C)N=C2OC(C3=CC=CC=C3)=NC2=C1)=O

Additional information on N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide

Introduction to N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide (CAS No. 2034467-60-0)

N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2034467-60-0, belongs to a class of heterocyclic molecules that have been extensively studied for their therapeutic applications. The presence of multiple heterocyclic rings, including an oxazolo[5,4-b]pyridine core, makes this molecule a promising candidate for further exploration in drug discovery.

The structure of N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide features a thiophene ring linked to an amide group, which is further connected to a substituted oxazolo[5,4-b]pyridine moiety. This particular arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations. The 5-methyl and 2-phenyl substituents on the oxazolo[5,4-b]pyridine ring contribute to the compound's overall complexity and may play a crucial role in determining its pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases by modulating specific biological pathways. The heterocyclic compounds derived from oxazolo[5,4-b]pyridine have shown promise in this regard, particularly due to their ability to interact with enzymes and receptors involved in disease mechanisms. The thiophene carboxamide moiety in N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide is particularly noteworthy, as amides are known to exhibit diverse biological activities and are frequently incorporated into drug molecules.

One of the most compelling aspects of this compound is its potential as a pharmacological tool for investigating the mechanisms of various diseases. The structural features of N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide suggest that it may interact with targets such as kinases, transcription factors, and other enzymes involved in signal transduction pathways. These interactions could lead to the development of new drugs that are more effective and have fewer side effects compared to existing treatments.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutic agents. By understanding the three-dimensional structure of compounds like N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide and how they interact with biological targets, researchers can optimize their chemical structures to enhance potency and selectivity. The use of computational methods such as molecular docking and simulations has been instrumental in this process, allowing scientists to predict the binding affinities and mechanisms of action of these compounds.

The biological activity of N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}thiophene-3-carboxamide has not yet been fully characterized in clinical studies; however, preliminary research suggests that it may exhibit promising properties as an inhibitor or modulator of certain enzymes or receptors. For instance, the oxazolo[5,4-b]pyridine core is known to be a versatile scaffold for designing molecules that target inflammatory pathways and cancer-related signaling networks. The thiophene carboxamide group may also contribute to its ability to modulate these pathways by interacting with specific residues on the target proteins.

In addition to its potential therapeutic applications, N-{5-methyl-2-ph enyl-[1,3]oxazolo[5,4-b]pyridin -6 -y l}thiophene -3 -carboxamide represents an important advancement in the field of medicinal chemistry. The synthesis and characterization of this compound demonstrate the ongoing innovation in designing complex organic molecules with tailored biological activities. As research continues to uncover new insights into disease mechanisms and target interactions, compounds like this one will play a crucial role in the development of next-generation therapeutics.

The future directions for studying N-{5-methyl -2 -phen y l-[1 , 3 ]ox az o [ 5 , 4 - b ] py ridin -6 -y l } thi o ph ene - 3 - car box am ide include further exploration of its pharmacological properties through both in vitro and in vivo studies. Researchers are likely to investigate its effects on various disease models and assess its potential as a lead compound for drug development. Additionally, structure-based optimization techniques will be employed to enhance its potency and selectivity by modifying specific functional groups or introducing new substituents.

Overall, N-{5-methyl -2 phen y l-[1 , 3 ]ox az o [ 5 , 4 - b ] py ridin -6 -y l } thi o ph ene - 3 car box am ide (CAS No. 2034467600) stands out as a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its development represents a testament to the ongoing progress in medicinal chemistry and highlights the importance of exploring novel heterocyclic scaffolds for drug discovery. As scientists continue to unravel the complexities of disease mechanisms, compounds like this one will undoubtedly contribute valuable insights into the development of innovative therapeutic strategies.